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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B12353371

Application Notes and Protocols: Caffeic Acid-
pPYEEIE

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeic acid-pYEEIE is a high-affinity phosphopeptide ligand designed to interact specifically
with the SH2 domain of Src family kinases.[1][2] It acts as a potent, hon-phosphopeptide
inhibitor, demonstrating strong binding to the GST-Lck-SH2 domain, a member of the Src
family.[3][4] With an IC50 value of 42 nM for the Src SH2 domain, it offers a valuable tool for
studying signal transduction pathways mediated by these kinases.[1][2][5] This document
provides detailed information on the solubility of Caffeic acid-pYEEIE and a comprehensive
protocol for the preparation of stock solutions for experimental use.

Physicochemical and Solubility Data

Quantitative data for Caffeic acid-pYEEIE are summarized in the table below. Note that
molecular weight and formula may vary depending on whether the compound is in its free form
or as a salt (e.g., TFA salt). Always refer to the batch-specific information on your product's
Certificate of Analysis.
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Property Value Source(s)
Molecular Weight 923.82 g/mol [2][5]
1037.83 g/mol (TFA salt) [3]

Molecular Formula C39H50Ns5019P [2][5]

Ca1H51F3Ns021P (TFA salt)

[3]

Appearance

White to off-white solid

[3]

Purity

295%

[2]

Solubility in Water

25 mg/mL (24.09 mM);

requires sonication

[3]

Solubility in PBS

Up to 2 mg/mL

[2]

Solubility in DMSO

Soluble

[5]

Signaling Pathway Interaction

Caffeic acid-pYEEIE functions by inhibiting Src family kinase signaling. It competitively binds

to the SH2 domain, preventing the recruitment of downstream signaling proteins and thereby

blocking the propagation of the signal.
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Caption: Inhibition of Src kinase signaling by Caffeic acid-pYEEIE.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water

This protocol describes the preparation of a 10 mM stock solution from 5 mg of Caffeic acid-
pYEEIE (TFA salt, MW: 1037.83 g/mol ).

Materials:
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» Caffeic acid-pYEEIE (TFA salt)
* Nuclease-free water

» Vortex mixer

 Ultrasonic water bath

» Sterile 0.22 pm syringe filter

o Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh 5 mg of Caffeic acid-pYEEIE powder in a sterile microcentrifuge
tube.

e Solvent Addition: Calculate the required volume of water. For a 10 mM stock from 5 mg of
the TFA salt (MW 1037.83): Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight (
g/mol)) Volume (uL) = (0.005 g / (0.010 mol/L * 1037.83 g/mol )) * 1,000,000 = 481.8 pL Add
481.8 pL of nuclease-free water to the tube.

» Dissolution: Vortex the solution vigorously. To aid dissolution, sonicate the tube in an
ultrasonic water bath.[3] Gentle warming to 37°C can also improve solubility.[5]

 Sterilization: Once the solid is fully dissolved, sterilize the solution by passing it through a
0.22 pm syringe filter into a new sterile tube.[3]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to prevent degradation from repeated freeze-thaw cycles.[5]

o Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

[5]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Caffeic acid-pYEEIE stock solution.
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General Handling and Storage Recommendations

e Powder: The solid compound should be stored sealed and away from moisture.
Recommended storage is at -80°C for long-term (up to 2 years) or -20°C for shorter-term (up
to 1 year).[3]

e Stock Solutions: To maintain stability, aliquot solutions and store them at -80°C for up to 6
months or -20°C for up to 1 month.[3][5] Avoid repeated freeze-thaw cycles.

o Safety: This product is for research use only and is not for human or veterinary use.
Standard laboratory safety precautions should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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